Cas no 1261951-80-7 (3-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid)

• Product Name: 3-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid
• CAS No: 1261951-80-7
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18321038
• CID: 2765622
• PubChem ID: 53226929
• Update Time: 2025-11-06

3-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-CHLORO-4-FLUOROPHENYL)-5-METHOXYBENZOIC ACID
• 3'-Chloro-4'-fluoro-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 1261951-80-7
• DTXSID60690547
• 3-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid, 95%
• MFCD18321038
• 3-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid

• MDL： MFCD18321038
• Inchi： 1S/C14H10ClFO3/c1-19-11-5-9(4-10(6-11)14(17)18)8-2-3-13(16)12(15)7-8/h2-7H,1H3,(H,17,18)
• InChI Key： TYZWFMINSKQGIN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)OC)F

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid

Introduction to 3-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic Acid (CAS No. 1261951-80-7)

3-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid, identified by its CAS number CAS No. 1261951-80-7, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a benzoic acid core substituted with chloro and fluoro groups on the phenyl ring and a methoxy group at the fifth position, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The structural features of 3-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid make it a versatile intermediate in the synthesis of various pharmacologically active compounds. The presence of both chloro and fluoro substituents enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These properties are particularly valuable in the design of novel therapeutic agents targeting a wide range of diseases.

In recent years, there has been a growing interest in the development of small-molecule inhibitors for cancer therapy. The benzoic acid scaffold is a common motif in many anti-cancer drugs due to its ability to interact with biological targets such as kinases and transcription factors. Studies have shown that derivatives of benzoic acid can exhibit significant inhibitory effects on various cancer pathways. For instance, modifications at the positions adjacent to the carboxylic acid group can alter the binding affinity and selectivity of these compounds towards their intended targets.

The specific substitution pattern in 3-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid suggests potential applications in the synthesis of molecules that modulate enzyme activity. The chloro group, in particular, is known to enhance lipophilicity, which can improve membrane permeability and oral bioavailability of drug candidates. Additionally, the fluoro substituent can influence metabolic stability and binding interactions by participating in hydrogen bonding or π-stacking interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been performed on 3-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid to identify potential binding sites on target proteins. These studies have revealed that this compound can interact with enzymes involved in inflammation and cell proliferation, making it a promising candidate for further investigation as an anti-inflammatory or anti-proliferative agent.

The synthesis of 3-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions between halogenated aromatic compounds and boronic acids, followed by functional group transformations such as methylation and carboxylation. The use of advanced catalytic systems has improved the efficiency of these synthetic processes, making them more sustainable and scalable for industrial applications.

The pharmacological profile of 3-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid has been explored in several preclinical studies. These investigations have focused on its potential effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. Initial results suggest that this compound may exhibit inhibitory activity against these enzymes, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory potential, 3-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid has shown promise in other therapeutic areas. For example, it has been investigated as a possible inhibitor of polyphenol oxidase (PPO), an enzyme responsible for browning reactions in fruits and vegetables. By inhibiting PPO activity, this compound could extend the shelf life of food products and reduce food waste.

The development of new synthetic methodologies for benzoic acid derivatives remains an active area of research. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve reaction times and yields. These innovations are particularly important for large-scale production scenarios where efficiency and cost-effectiveness are critical factors.

The future prospects for 3-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid appear promising as it continues to be explored for its pharmacological properties. Further clinical studies are needed to validate its therapeutic potential and establish optimal dosing regimens. Additionally, efforts are underway to develop more efficient synthetic routes that minimize waste and environmental impact.